Cas no 2229343-86-4 (tert-butyl N-3-(2-aminoethyl)-4-chlorophenylcarbamate)

• Product Name: tert-butyl N-3-(2-aminoethyl)-4-chlorophenylcarbamate
• CAS No: 2229343-86-4
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• CID: 6257766
• PubChem ID: 165834646
• Update Time: 2025-06-08

tert-butyl N-3-(2-aminoethyl)-4-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-aminoethyl)-4-chlorophenylcarbamate
• EN300-1876090
• tert-butyl N-[3-(2-aminoethyl)-4-chlorophenyl]carbamate
• 2229343-86-4

• Inchi： 1S/C13H19ClN2O2/c1-13(2,3)18-12(17)16-10-4-5-11(14)9(8-10)6-7-15/h4-5,8H,6-7,15H2,1-3H3,(H,16,17)
• InChI Key： UMRDGPHOJAHCFZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CCN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.1135055g/mol
• Monoisotopic Mass: 270.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-(2-aminoethyl)-4-chlorophenylcarbamate

Introduction to Tert-butyl N-3-(2-aminoethyl)-4-chlorophenylcarbamate (CAS No. 2229343-86-4)

Tert-butyl N-3-(2-aminoethyl)-4-chlorophenylcarbamate, with the chemical formula C₁₄H₂₀N₂O₂Cl and CAS number 2229343-86-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group, a chlorophenyl ring, and an N-(2-aminoethyl) moiety contributes to its complex reactivity and biological activity, making it a valuable intermediate in synthetic chemistry.

The structure of Tert-butyl N-3-(2-aminoethyl)-4-chlorophenylcarbamate features a carbamate linkage between the tert-butyl group and the chlorophenyl ring, which is further substituted with an N-(2-aminoethyl) group. This arrangement imparts specific electronic and steric properties that influence its interactions with biological targets. The chlorophenyl ring, in particular, is known for its role in enhancing binding affinity to various enzymes and receptors, which is a critical factor in drug design.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential therapeutic effects. Carbamates are widely recognized for their ability to act as pharmacophores in various drug classes, including neuroprotective agents, anti-inflammatory drugs, and antimicrobial compounds. The synthesis of Tert-butyl N-3-(2-aminoethyl)-4-chlorophenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity.

The chemical properties of this compound make it particularly useful in medicinal chemistry. The tert-butyl group provides steric hindrance, which can be exploited to modulate the binding affinity of the compound to its target site. Additionally, the N-(2-aminoethyl) group introduces basicity, allowing for interactions with acidic biological moieties. These features make Tert-butyl N-3-(2-aminoethyl)-4-chlorophenylcarbamate a versatile building block for designing new drugs.

Recent research has highlighted the potential of Tert-butyl N-3-(2-aminoethyl)-4-chlorophenylcarbamate in the development of small-molecule inhibitors for various diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes involved in cancer progression. The chlorophenyl ring, in particular, has been found to enhance binding to target proteins, improving the efficacy of the drug candidate.

The pharmacokinetic profile of Tert-butyl N-3-(2-aminoethyl)-4-chlorophenylcarbamate is also an area of active investigation. Understanding how this compound is metabolized and eliminated from the body is crucial for optimizing its therapeutic use. Preliminary studies suggest that the compound undergoes hydrolysis and conjugation reactions, which are typical pathways for carbamate-based drugs. Further research is needed to fully elucidate its metabolic fate.

In conclusion, Tert-butyl N-3-(2-aminoethyl)-4-chlorophenylcarbamate (CAS No. 2229343-86-4) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases.